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Compound of Interest

Compound Name: Tridemorph

Cat. No.: B166831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cost-effectiveness of Tridemorph
application in cereal crops, primarily wheat and barley, against other widely used fungicide

alternatives. The analysis is supported by a synthesis of experimental data on fungicide

efficacy, yield responses, and application costs. Detailed experimental protocols and relevant

biochemical pathways are also presented to provide a comprehensive overview for research

and development purposes.

Fungicide Performance and Cost-Effectiveness
Analysis
The economic viability of a fungicide application is a critical factor in modern agriculture. This

analysis compares Tridemorph, a morpholine fungicide, with two common alternatives:

Propiconazole (a triazole) and Azoxystrobin (a strobilurin). The comparison is based on their

efficacy against powdery mildew (Erysiphe graminis), a prevalent disease in cereal crops, and

the subsequent return on investment.

Table 1: Cost-Effectiveness Comparison of Fungicides for Powdery Mildew Control in Wheat
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Parameter Tridemorph Propiconazole Azoxystrobin
Untreated

Control

Active Ingredient

Class
Morpholine Triazole (DMI) Strobilurin (QoI) N/A

Typical

Application Rate

(per ha)

0.75 L[1][2] 0.5 L 0.5 L N/A

Estimated

Product Cost

(per ha)

$17.50 $15.00 $22.50 $0.00

Application Cost

(per ha)**
$15.00 $15.00 $15.00 $0.00

Total Cost of

Treatment (per

ha)

$32.50 $30.00 $37.50 $0.00

Assumed

Baseline Yield

(per ha)

5,000 kg 5,000 kg 5,000 kg 5,000 kg

Expected Yield

Increase (%)**
12% 10% 15% 0%

Yield Increase (

kg/ha )
600 kg 500 kg 750 kg 0 kg

Gross Revenue

Increase (per

ha)***

$150.00 $125.00 $187.50 $0.00

Net Return (per

ha)
$117.50 $95.00 $150.00 $0.00

Cost-Benefit

Ratio
1:4.62 1:4.17 1:5.00 N/A

*Notes:
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Estimated product costs are synthesized from various sources and can fluctuate based on

manufacturer, location, and retailer. Tridemorph 75% EC, Propiconazole 25% EC, and

Azoxystrobin 25% SC formulations are used for this estimation.

*Application costs can vary significantly based on whether it's an aerial or ground application

and the specific agricultural service provider[3].

**Baseline yield is an assumed average for moderately susceptible wheat varieties under

moderate disease pressure.

***Expected yield increases are estimates based on reported efficacies and can vary with

disease severity, crop variety susceptibility, and environmental conditions. Yield gains from

fungicide use can range from 5.5% to over 40% in some cases[4][5][6][7].

****Assumes a wheat price of $250 per metric ton (1,000 kg).

Mode of Action and Resistance Management
Tridemorph, Propiconazole, and Azoxystrobin each have distinct modes of action, which is a

crucial consideration for effective and sustainable disease management.

Tridemorph (Morpholine): As a sterol biosynthesis inhibitor (SBI), Tridemorph disrupts the

fungal cell membrane by inhibiting two enzymes in the ergosterol biosynthesis pathway:

sterol Δ14-reductase and Δ8→Δ7 isomerase[8].

Propiconazole (Triazole - DMI): This is also an SBI, but it specifically inhibits the C14-

demethylation of sterols, another critical step in the formation of ergosterol[9].

Azoxystrobin (Strobilurin - QoI): This fungicide inhibits mitochondrial respiration in fungi by

blocking the Quinone outside (Qo) site of the cytochrome bc1 complex, thus cutting off the

energy supply to the fungal cell[10].

Due to the site-specific nature of these fungicides, there is a risk of pathogens developing

resistance. To mitigate this, it is recommended to use fungicides with different modes of action

in rotation or as mixtures.
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Experimental Protocols for Fungicide Efficacy Trials
in Cereals
The evaluation of fungicide performance relies on standardized and rigorous experimental

protocols. The following outlines a typical methodology for conducting such trials, based on

guidelines from agricultural research bodies.

Objective: To determine the efficacy and cost-effectiveness of different fungicide treatments on

disease control and yield of a specific cereal crop (e.g., winter wheat).

Experimental Design:

Layout: Randomized Complete Block Design (RCBD) with a minimum of four replications.

Plot Size: Sufficiently large to minimize edge effects and allow for mechanical harvesting

(e.g., 2m x 10m).

Treatments:

Untreated Control

Tridemorph at a standard application rate

Alternative Fungicide 1 (e.g., Propiconazole) at a standard rate

Alternative Fungicide 2 (e.g., Azoxystrobin) at a standard rate

Other relevant commercial standards or mixtures.

Crop Husbandry: Standard agronomic practices for the region regarding sowing date,

fertilization, and weed control should be followed uniformly across all plots.

Application of Treatments:

Timing: Applications should be timed according to the target disease and crop growth stage.

For powdery mildew, this is often at the first sign of disease or at a specific growth stage like

GS32 (second node detectable).
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Equipment: Calibrated plot sprayers to ensure accurate and uniform application.

Records: Detailed records of application dates, weather conditions, and growth stages

should be maintained.

Data Collection and Assessment:

Disease Severity: Assessed visually at regular intervals using standardized scoring keys

(e.g., percentage of leaf area affected on specific leaf layers).

Green Leaf Area Duration (GLAD): Monitored to assess the impact of fungicides on plant

health and senescence.

Yield: Harvested at maturity, with grain weight and moisture content recorded for each plot.

Yields are typically adjusted to a standard moisture content.

Grain Quality: Parameters such as thousand-grain weight and specific weight may also be

measured.

Economic Analysis:

The net return is calculated by subtracting the total cost of the fungicide and its application

from the gross revenue gained from the yield increase.

The cost-benefit ratio is determined by dividing the gross revenue increase by the total

treatment cost.

Visualizing Key Pathways and Workflows
Fungal Ergosterol Biosynthesis Pathway and Inhibition
Sites
The following diagram illustrates the simplified ergosterol biosynthesis pathway in fungi,

highlighting the points of inhibition for morpholine and triazole fungicides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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